Cas no 2580216-66-4 (3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid)

• Product Name: 3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid
• CAS No: 2580216-66-4
• MF: C₂₁H₁₇NO₄
• MW: 347.363985776901
• CID: 5660955
• PubChem ID: 165892902
• Update Time: 2025-06-14

3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-{[(benzyloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid
• 2580216-66-4
• EN300-27732391
• 3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid

• Inchi： 1S/C21H17NO4/c23-20(24)18-10-4-8-16(12-18)17-9-5-11-19(13-17)22-21(25)26-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,22,25)(H,23,24)
• InChI Key： WJDKIQBNSFIVTH-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.11575802g/mol
• Monoisotopic Mass: 347.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid

Recent Advances in the Study of 3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid (CAS: 2580216-66-4)

The compound 3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid (CAS: 2580216-66-4) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing summarizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the biphenyl core and the benzyloxycarbonylamino group, make it a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop derivatives with enhanced binding affinity and selectivity for targets such as kinases and proteases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a starting material for the synthesis of a series of potent inhibitors of the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study demonstrated that derivatives of 3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid exhibited significant anti-proliferative activity against cancer cell lines, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a lead structure for anticancer drug development.

Another area of interest is the compound's application in the design of protease inhibitors. A recent preprint on bioRxiv reported that modifications of the benzyloxycarbonylamino group led to the discovery of novel inhibitors of SARS-CoV-2 main protease (Mpro), a critical target for COVID-19 therapeutics. The study utilized molecular docking and in vitro assays to validate the inhibitory activity of these derivatives, suggesting a promising avenue for further research.

Beyond its therapeutic potential, 3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid has also been investigated for its physicochemical properties. A 2022 paper in the Journal of Pharmaceutical Sciences explored its solubility, stability, and crystallinity, providing valuable insights for formulation development. The study highlighted the compound's favorable stability under physiological conditions, making it suitable for oral administration in preclinical models.

In conclusion, the latest research on 3'-{(benzyloxy)carbonylamino}-1,1'-biphenyl-3-carboxylic acid (CAS: 2580216-66-4) demonstrates its versatility as a chemical scaffold and its potential in drug discovery. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its derivatives for clinical applications. Researchers in the field should keep an eye on emerging publications, as this compound continues to show promise in addressing unmet medical needs.